Cas no 591245-74-8 (Phenol, 4-(1,3-diphenyl-2-propynyl)-)

• Product Name: Phenol, 4-(1,3-diphenyl-2-propynyl)-
• CAS No: 591245-74-8
• MF: C₂₁H₁₆O
• MW: 284.351145744324
• CID: 339769
• PubChem ID: 11974085
• Update Time: 2025-04-19

Phenol, 4-(1,3-diphenyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,3-diphenyl-2-propynyl)-
• 4-(1,3-diphenylprop-2-ynyl)phenol
• 591245-74-8
• DTXSID90474973

• Inchi： 1S/C21H16O/c22-20-14-12-19(13-15-20)21(18-9-5-2-6-10-18)16-11-17-7-3-1-4-8-17/h1-10,12-15,21-22H
• InChI Key： VOZDIMGQMBOJKV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C#CC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 284.12018
• Monoisotopic Mass: 284.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids